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Compound of Interest

Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osteocalcin is a non-collagenous protein hormone found in bone and dentin, playing a crucial
role in bone mineralization and calcium ion homeostasis. It is also recognized for its endocrine
functions, influencing glucose metabolism and male fertility. Imnmunoassays are commonly
employed to quantify Osteocalcin levels in biological samples as a biomarker for bone
formation and turnover. The human Osteocalcin (7-19) fragment is a specific epitope that can
be targeted by monoclonal antibodies, and the synthetic version of this peptide is a valuable
tool for use as a standard in various immunoassay formats. These application notes provide
detailed protocols and data for utilizing human Osteocalcin (7-19) as a standard in a
competitive enzyme-linked immunosorbent assay (ELISA).

Principle of the Assay

The competitive ELISA is an immunoassay format that can be used to quantify the amount of a
specific antigen, in this case, Osteocalcin, in a sample. In this assay, a known amount of
labeled antigen (e.g., biotinylated Osteocalcin) competes with the unlabeled antigen in the
sample (or standard) for binding to a limited number of capture antibody sites, typically coated
on a microplate. The amount of labeled antigen bound to the antibody is inversely proportional
to the concentration of the antigen in the sample. By using a synthetic peptide standard like
Osteocalcin (7-19), a standard curve can be generated to accurately determine the
concentration of Osteocalcin in unknown samples.
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Data Presentation

Table 1: Representative Standard Curve Data for

Osteocalcin (7-19) Competitive ELISA

Standard Concentration

(ng/mL) Absorbance (450 nm) % BIB0O
0 (BO) 1.850 100%
0.5 1.628 88%

1.0 1.406 76%

2.5 1.073 58%

5.0 0.740 40%
10.0 0.463 25%
20.0 0.278 15%

Table 2: Performance Characteristics of an
Immunoassay Using a Synthetic Human Osteocalcin (7-

19) Fragment

Parameter

Value

Assay Type

Immunoradiometric Assay (IRMA)

Linear Range

2 to 200 ng/mL[1]

Limit of Detection (LOD)

0.3 ng/mL[1]

Intra-assay CV

<5.0%[1]

Inter-assay CV

<7.0%][1]

Experimental Protocols
Preparation of Reagents

o Coating Buffer (Carbonate-Bicarbonate Buffer, pH 9.6): 15 mM Na2CO3, 35 mM NaHCO3.
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o Wash Buffer (PBST): 1X PBS with 0.05% Tween-20.
o Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBST.
o Assay Buffer: 1% BSA in PBST.

o Osteocalcin (7-19) Standard Stock Solution (1 pg/mL): Reconstitute lyophilized human
Osteocalcin (7-19) peptide in Assay Buffer. Aliquot and store at -20°C.

e Anti-Osteocalcin (7-19) Antibody: A monoclonal antibody specific for the 7-19 epitope of
human Osteocalcin.

 Biotinylated Osteocalcin (Tracer): Biotin-labeled full-length Osteocalcin or a larger fragment
containing the 7-19 epitope.

o Streptavidin-HRP Conjugate: Commercially available Streptavidin-Horseradish Peroxidase
conjugate.

e Substrate Solution (TMB): 3,3',5,5'-Tetramethylbenzidine.

e Stop Solution: 2 N H2SO4.

Competitive ELISA Protocol

o Coating:

o

Dilute the anti-Osteocalcin (7-19) antibody to a predetermined optimal concentration in
Coating Buffer.

o

Add 100 pL of the diluted antibody to each well of a 96-well microplate.

[¢]

Incubate overnight at 4°C.

[¢]

Wash the plate three times with 200 uL of Wash Buffer per well.
» Blocking:

o Add 200 pL of Blocking Buffer to each well.
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o Incubate for 1-2 hours at room temperature.

o Wash the plate three times with Wash Buffer.

e Standard and Sample Incubation:

o Prepare a serial dilution of the Osteocalcin (7-19) Standard Stock Solution in Assay Buffer
to create a standard curve (e.g., 20, 10, 5, 2.5, 1, 0.5, 0 ng/mL).

o Prepare dilutions of unknown samples in Assay Buffer.

o In separate tubes, mix 50 pL of each standard or sample with 50 yL of a predetermined
optimal concentration of Biotinylated Osteocalcin (tracer).

o Transfer 100 uL of the standard/tracer and sample/tracer mixtures to the corresponding
wells of the coated and blocked microplate.

o Incubate for 1-2 hours at room temperature with gentle shaking.
o Wash the plate five times with Wash Buffer.

e Detection:

o

Dilute the Streptavidin-HRP conjugate in Assay Buffer according to the manufacturer's
instructions.

o

Add 100 pL of the diluted Streptavidin-HRP to each well.

Incubate for 30-60 minutes at room temperature with gentle shaking.

[¢]

[¢]

Wash the plate five times with Wash Buffer.
» Signal Development and Measurement:
o Add 100 pL of TMB Substrate Solution to each well.

o Incubate in the dark at room temperature for 15-30 minutes, or until a sufficient color
change is observed.
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o Stop the reaction by adding 50 pL of Stop Solution to each well.

o Read the absorbance at 450 nm using a microplate reader.

Visualizations

Data Anal lysis

: e
A -

Click to download full resolution via product page

Competitive ELISA Workflow for Osteocalcin Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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